Cas no 785776-21-8 (methyl (3S,4S)-4-aminooxane-3-carboxylate)

• Product Name: methyl (3S,4S)-4-aminooxane-3-carboxylate
• CAS No: 785776-21-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD18830964
• CID: 554493
• PubChem ID: 12132137
• Update Time: 2025-08-05

methyl (3S,4S)-4-aminooxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-Methyl 4-aminotetrahydro-2H-pyran-3-carboxylate
• 2H-Pyran-3-carboxylicacid, 4-aminotetrahydro-, methyl ester, (3S,4S)-
• 2H-Pyran-3-carboxylicacid,4-aminotetrahydro-,methylester,(3S,4S)
• 2H-Pyran-3-carboxylicacid,4-aminotetrahydro-,methylester,(3S,4S)-(9CI)
• methyl (3S,4S)-4-aminooxane-3-carboxylate
• (3S,4S)-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester
• Methyl (3S,4S)-4-aminotetrahydro-2H-pyran-3-carboxylate
• EN300-7439998
• CS-0049272
• P17693
• AS-54265
• AKOS016842512
• rac-methyl (3R,4R)-4-aminooxane-3-carboxylate
• 785776-21-8
• MFCD18830964
• 1105741-26-1
• (3S,4S)-Methyl4-aminotetrahydro-2H-pyran-3-carboxylate
• DTXSID10478195
• SCHEMBL25556653

• MDL： MFCD18830964
• Inchi： 1S/C7H13NO3/c1-10-7(9)5-4-11-3-2-6(5)8/h5-6H,2-4,8H2,1H3/t5-,6+/m1/s1
• InChI Key： PLVOQXPMPPTFRW-RITPCOANSA-N
• SMILES： O1CC[C@@H]([C@H](C(=O)OC)C1)N

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.115
• Boiling Point: 224℃
• Flash Point: 89℃
• PSA: 61.55000
• LogP: 0.22350